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Compound of Interest

Compound Name: SPANphos

CAS No.: 556797-94-5

Cat. No.: B3271918

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the structure, synthesis, and key

applications of SPANphos, a C₂-symmetric diphosphine ligand. Renowned for its unique trans-

spanning capability and rigid backbone, SPANphos has emerged as a valuable tool in

asymmetric catalysis. This document offers comprehensive experimental protocols, quantitative

data, and structural insights to facilitate its application in research and development.

Core Structure and Physicochemical Properties
SPANphos, with the IUPAC name (4,4,4′,4′,6,6′-Hexamethyl-3,3′,4,4′-tetrahydro-2,2′-

spirobi[[1]benzopyran]-8,8′-diyl)bis(diphenylphosphane), is a chiral organophosphorus

compound. Its defining feature is a rigid spirobichromane backbone that imparts C₂-symmetry.

[1] This rigid structure creates a well-defined chiral cavity around a coordinated metal center,

which is fundamental to its efficacy in stereoselective transformations. The ligand is a white

solid with a molecular formula of C₄₇H₄₆O₂P₂ and a molar mass of 704.814 g/mol .
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The rigid backbone of SPANphos typically enforces a trans-spanning coordination mode on

square planar metal complexes, such as those of palladium and platinum.[2][3] This contrasts

with many other diphosphine ligands that favor a cis-chelating arrangement. However, under

certain conditions, such as in the presence of a strongly cis-chelating co-ligand like

norbornadiene, SPANphos can be induced to adopt a cis-chelating conformation.[3]

Table 1: Key Physicochemical and Structural Properties of SPANphos

Property Value Reference

IUPAC Name

(4,4,4′,4′,6,6′-Hexamethyl-

3,3′,4,4′-tetrahydro-2,2′-

spirobi[[1]benzopyran]-8,8′-

diyl)bis(diphenylphosphane)

CAS Number 556797-94-5

Molecular Formula C₄₇H₄₆O₂P₂

Molar Mass 704.814 g/mol

Appearance White solid

Symmetry C₂ [1]

Coordination Mode
Primarily trans-spanning, can

be cis-chelating
[2][3]

Synthesis of SPANphos
The synthesis of SPANphos is a multi-step process that begins with the construction of the

spirobichromane backbone, followed by functionalization and phosphination. The overall

synthetic workflow is depicted below.
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A high-level overview of the synthetic pathway to SPANphos.

Experimental Protocols
Step 1: Synthesis of 4,4,4',4',6,6'-Hexamethyl-2,2'-spirobichromane

This initial step involves an acid-catalyzed condensation reaction between p-cresol and

acetone to form the core spirobichromane structure.

Reagents:

p-Cresol

Acetone

Acid catalyst (e.g., concentrated sulfuric acid or methanesulfonic acid)

Solvent (e.g., toluene or excess acetone)

Procedure:

To a solution of p-cresol in the chosen solvent, add the acid catalyst dropwise at a

controlled temperature (typically 0-10 °C).
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Add acetone to the mixture and stir at room temperature for an extended period (e.g., 24-

48 hours) until the reaction is complete, as monitored by TLC or GC-MS.

Quench the reaction by adding a base (e.g., sodium bicarbonate solution).

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield the desired

spirobichromane.

Step 2: Bromination of the Spirobichromane Backbone

The spirobichromane is then halogenated at the 8 and 8' positions using N-bromosuccinimide

(NBS).

Reagents:

4,4,4',4',6,6'-Hexamethyl-2,2'-spirobichromane

N-Bromosuccinimide (NBS)

Solvent (e.g., chloroform, dichloromethane, or acetonitrile)

Procedure:

Dissolve the spirobichromane in the chosen solvent.

Add NBS portion-wise to the solution at room temperature, protecting the reaction from

light.

Stir the mixture at room temperature for several hours until the starting material is

consumed (monitored by TLC).

Wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any

remaining bromine.
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Separate the organic layer, wash with water and brine, and dry over anhydrous

magnesium sulfate.

Remove the solvent under reduced pressure, and purify the resulting dibrominated

product by recrystallization.

Step 3: Lithiation and Phosphination to Yield SPANphos

The final step involves a lithium-halogen exchange followed by quenching with

chlorodiphenylphosphine.

Reagents:

8,8'-Dibromo-4,4,4',4',6,6'-hexamethyl-2,2'-spirobichromane

n-Butyllithium (n-BuLi) in hexanes

Chlorodiphenylphosphine (Ph₂PCl)

Anhydrous solvent (e.g., diethyl ether or tetrahydrofuran)

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), dissolve the dibrominated

spirobichromane in the anhydrous solvent and cool to a low temperature (typically -78 °C).

Slowly add a solution of n-BuLi to the reaction mixture and stir for a specified time (e.g., 1-

2 hours) to allow for the lithium-halogen exchange to complete.

To the resulting dilithio species, add chlorodiphenylphosphine dropwise at -78 °C.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quench the reaction by the careful addition of a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent, wash the combined organic layers with brine,

and dry over anhydrous sodium sulfate.
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After removal of the solvent, purify the crude SPANphos by column chromatography on

silica gel or recrystallization to obtain the final product as a white solid.

Catalytic Applications of SPANphos
SPANphos has demonstrated significant potential in asymmetric catalysis, particularly in

palladium-catalyzed reactions. Its rigid C₂-symmetric structure and trans-coordinating nature

create a unique chiral environment that can induce high stereoselectivity.

Palladium-Catalyzed Asymmetric Fluorination
A notable application of SPANphos is in the palladium-catalyzed enantioselective fluorination

of α-cyanoacetates.[1] The use of a Pd(OAc)₂-SPANphos catalyst with N-

fluorobenzenesulfonimide (NFSI) as the fluorine source has been shown to produce α-fluoro-α-

cyanoacetates with high enantiomeric excess.

Pd(II)-SPANphos Catalyzed Asymmetric Fluorination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Trans-spanning ligand - Wikipedia [en.wikipedia.org]

3. SPANphos: trans-spanning diphosphines as cis chelating ligands! - Dalton Transactions
(RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [SPANphos: A Comprehensive Technical Guide to its
Structure and Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3271918/docs#spanphos-a-comprehensive-
technical-guide-to-its-structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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